Cas no 62596-45-6 (3-Furancarboxylic acid, 5-(4-methoxyphenyl)-2-methyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid, 5-(4-methoxyphenyl)-2-methyl-, ethyl ester
• CAS No: 62596-45-6
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 438717
• PubChem ID: 7103054
• Update Time: 2025-04-19

3-Furancarboxylic acid, 5-(4-methoxyphenyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(4-methoxyphenyl)-2-methyl-, ethyl ester
• ethyl 5-(4-methoxyphenyl)-2-methylfuran-3-carboxylate
• ethyl 5-(4-methoxyphenyl)-2-methyl-3-furoate
• DTXSID80427776
• AA-504/33316035
• 62596-45-6

• Inchi： 1S/C15H16O4/c1-4-18-15(16)13-9-14(19-10(13)2)11-5-7-12(17-3)8-6-11/h5-9H,4H2,1-3H3
• InChI Key： RMSHLICXMPLWJL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 260.10488
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67